Cas no 1867588-72-4 (N-(3-aminocyclobutyl)methanesulfonamide)

• Product Name: N-(3-aminocyclobutyl)methanesulfonamide
• CAS No: 1867588-72-4
• MF: C₅H₁₂N₂O₂S
• MW: 164.225979804993
• CID: 5906930
• PubChem ID: 43597850
• Update Time: 2025-05-23

N-(3-aminocyclobutyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1867588-72-4
• EN300-6059808
• N-[(1s,3s)-3-aminocyclobutyl]methanesulfonamide
• 1153138-20-5
• AKOS009614265
• N-(3-aminocyclobutyl)methanesulfonamide
• SCHEMBL16629045
• EN300-145821

• Inchi： 1S/C5H12N2O2S/c1-10(8,9)7-5-2-4(6)3-5/h4-5,7H,2-3,6H2,1H3
• InChI Key： PCNSOMQTRPPJJV-UHFFFAOYSA-N
• SMILES： S(C)(NC1CC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 164.06194880g/mol
• Monoisotopic Mass: 164.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.6Ų

Additional information on N-(3-aminocyclobutyl)methanesulfonamide

N-(3-aminocyclobutyl)methanesulfonamide (CAS 1867588-72-4): A Versatile Cyclobutyl Sulfonamide Derivative with Emerging Applications

In the rapidly evolving field of medicinal chemistry and drug discovery, N-(3-aminocyclobutyl)methanesulfonamide (CAS 1867588-72-4) has emerged as a structurally unique compound attracting significant research attention. This cyclobutyl sulfonamide derivative features a rare combination of a strained cyclobutane ring with both amino and methanesulfonamide functional groups, making it particularly valuable for designing novel bioactive molecules.

The compound's 3-aminocyclobutyl core structure has become increasingly important in modern pharmaceutical development due to its ability to influence molecular conformation and binding properties. Researchers are particularly interested in how this constrained cyclic amine scaffold can improve drug-target interactions compared to more flexible linear analogs. The presence of the methanesulfonamide group adds further versatility, enabling hydrogen bonding interactions critical for biological activity.

Recent studies highlight the growing importance of N-(3-aminocyclobutyl)methanesulfonamide in developing kinase inhibitors and GPCR modulators. Its structural features make it an excellent building block for addressing challenges in drug discovery, particularly in achieving selectivity against closely related targets. The compound's balanced lipophilicity profile and hydrogen bonding capacity contribute to improved pharmacokinetic properties in lead optimization campaigns.

From a synthetic chemistry perspective, CAS 1867588-72-4 represents an interesting case study in strained ring system chemistry. The cyclobutane ring introduces significant synthetic challenges due to angle strain, while the juxtaposition of amino and sulfonamide groups requires careful protection/deprotection strategies. Advanced synthetic methodologies including transition metal-catalyzed cyclizations and photochemical approaches have been employed to access this valuable scaffold.

The pharmaceutical industry's current focus on targeted protein degradation and molecular glues has created new opportunities for N-(3-aminocyclobutyl)methanesulfonamide-containing compounds. Its rigid structure can help position functional groups optimally for forming ternary complexes between target proteins and E3 ligases. Several research groups are exploring its incorporation into PROTAC (Proteolysis Targeting Chimera) designs.

Analytical characterization of N-(3-aminocyclobutyl)methanesulfonamide typically involves comprehensive NMR studies (particularly 1H, 13C, and 2D experiments) to confirm the strained ring structure and substitution pattern. Mass spectrometry and HPLC methods are routinely used for purity assessment, with special attention to potential ring-opening byproducts that may form during synthesis or storage.

In material science applications, derivatives of CAS 1867588-72-4 have shown promise as building blocks for advanced polymers. The cyclobutyl sulfonamide motif can impart unique thermal and mechanical properties to polymeric materials, with potential applications in high-performance coatings and specialty adhesives where controlled rigidity is required.

The commercial availability of N-(3-aminocyclobutyl)methanesulfonamide has improved significantly in recent years, reflecting growing demand from both academic and industrial researchers. Current market trends indicate increasing interest in custom derivatives and protected forms of this scaffold to facilitate diverse synthetic applications. Several contract research organizations now offer kilogram-scale production capabilities.

From a regulatory perspective, 1867588-72-4 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers should consult local regulations when considering structural modifications that might alter its regulatory status. Proper handling procedures should always be followed, including standard laboratory safety practices for organic compounds.

Future research directions for N-(3-aminocyclobutyl)methanesulfonamide derivatives may explore their potential in addressing emerging therapeutic challenges such as antibiotic resistance and neurodegenerative diseases. The scaffold's ability to cross biological barriers while maintaining metabolic stability makes it particularly interesting for CNS-targeted drug development programs.

For researchers working with CAS 1867588-72-4, proper storage conditions (typically under inert atmosphere at low temperatures) are recommended to maintain long-term stability. Analytical samples should be protected from moisture and light to prevent potential degradation of the sensitive cyclobutane ring system.

The growing body of patent literature incorporating N-(3-aminocyclobutyl)methanesulfonamide structures demonstrates its increasing importance in intellectual property strategies for pharmaceutical companies. Recent filings suggest particular interest in its use for oncology and inflammatory disease targets, where the scaffold's properties can help address selectivity challenges.

In computational chemistry and molecular modeling studies, the 3-aminocyclobutyl methanesulfonamide moiety presents interesting challenges for force field parameterization due to its strained geometry. Specialized quantum mechanical calculations are often employed to accurately predict its conformational preferences and interaction energies with biological targets.

As the pharmaceutical industry continues to explore underexplored chemical space, N-(3-aminocyclobutyl)methanesulfonamide represents an excellent example of how structurally constrained scaffolds can provide solutions to modern drug discovery challenges. Its unique combination of properties ensures it will remain an important tool for medicinal chemists in the coming years.